Cas no 2228737-07-1 (4,4-difluoro-1-(1H-1,2,3,4-tetrazol-5-yl)cyclohexylmethanamine)

• Product Name: 4,4-difluoro-1-(1H-1,2,3,4-tetrazol-5-yl)cyclohexylmethanamine
• CAS No: 2228737-07-1
• MF: C₈H₁₃F₂N₅
• MW: 217.219127416611
• CID: 6283777
• PubChem ID: 165707504
• Update Time: 2025-10-12

4,4-difluoro-1-(1H-1,2,3,4-tetrazol-5-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(1H-1,2,3,4-tetrazol-5-yl)cyclohexylmethanamine
• 2228737-07-1
• [4,4-difluoro-1-(1H-1,2,3,4-tetrazol-5-yl)cyclohexyl]methanamine
• EN300-1951316

• Inchi： 1S/C8H13F2N5/c9-8(10)3-1-7(5-11,2-4-8)6-12-14-15-13-6/h1-5,11H2,(H,12,13,14,15)
• InChI Key： HVCWSURJVDBTGC-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2N=NNN=2)(CN)CC1)F

Computed Properties

• Exact Mass: 217.11390176g/mol
• Monoisotopic Mass: 217.11390176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 80.5Ų

Additional information on 4,4-difluoro-1-(1H-1,2,3,4-tetrazol-5-yl)cyclohexylmethanamine

Introduction to 4,4-difluoro-1-(1H-1,2,3,4-tetrazol-5-yl)cyclohexylmethanamine (CAS No. 2228737-07-1)

The compound 4,4-difluoro-1-(1H-1,2,3,4-tetrazol-5-yl)cyclohexylmethanamine, identified by its CAS number 2228737-07-1, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of both difluoro and tetrazole functional groups contributes to its distinct chemical properties, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in pharmaceutical design. The introduction of fluorine atoms into molecular structures often enhances metabolic stability, bioavailability, and binding affinity. In the case of 4,4-difluoro-1-(1H-1,2,3,4-tetrazol-5-yl)cyclohexylmethanamine, the difluoro substitution at the cyclohexane ring likely imparts favorable electronic and steric properties that could be exploited in drug discovery. This modification is particularly relevant in the context of developing kinase inhibitors and other enzyme-targeting molecules.

The tetrazole moiety is another critical feature of this compound. Tetrazoles are known for their ability to act as bioisosteres of carboxylic acids and amines, often improving solubility and binding interactions. The incorporation of a tetrazol-5-yl group in 4,4-difluoro-1-(1H-1,2,3,4-tetrazol-5-yl)cyclohexylmethanamine suggests potential applications in modulating biological pathways involving protease inhibition or receptor binding. The cyclohexylmethanamine backbone further contributes to the molecule's complexity and versatility.

Current research in medicinal chemistry increasingly emphasizes the design of multifunctional compounds that can interact with multiple targets or exhibit dual mechanisms of action. The structural framework of 4,4-difluoro-1-(1H-1,2,3,4-tetrazol-5-yl)cyclohexylmethanamine aligns well with this trend. Its ability to combine fluorine-based stability with tetrazole-based bioactivity makes it an intriguing candidate for exploring new therapeutic strategies. For instance, such a compound could be designed to inhibit both enzymatic and non-enzymatic targets simultaneously.

One notable area of interest is the development of antiviral and anticancer agents. The unique combination of functional groups in 4,4-difluoro-1-(1H-1,2,3,4-tetrazol-5-yl)cyclohexylmethanamine may allow it to interfere with viral replication or cancer cell proliferation by targeting key enzymes or receptors involved in these processes. Preliminary computational studies suggest that this compound could exhibit favorable interactions with proteins such as kinases or proteases that are implicated in disease pathways.

In addition to its potential therapeutic applications, 4,4-difluoro-1-(1H-1,2,3,4-tetrazol-5-yl)cyclohexylmethanamine may also serve as a valuable scaffold for structure-based drug design. Its rigid cyclohexane ring provides a stable core for derivatization, while the fluorinated and tetrazole substituents offer multiple points for interaction with biological targets. This flexibility allows medicinal chemists to fine-tune the molecule's properties by introducing additional modifications or exploring different analogs.

The synthesis of this compound presents an interesting challenge due to its complex structure. However， recent advances in synthetic methodologies have made it more feasible to construct such molecules efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions and multi-step organic synthesis have been instrumental in preparing analogs with similar structural motifs. These advancements not only facilitate the production of reference compounds but also enable rapid screening for biological activity.

From a pharmacological perspective， the pharmacokinetic properties of 4， 4-difluoro-l-(lH-l， 2， 3， 4-tetrazol-l， 5-yI)-cycIohexylllethanarnine are also worth considering。 The presence of fluorine atoms can influence metabolic pathways， potentially leading to improved half-life or reduced clearance rates。 Additionally， the tetrazole group may enhance cell membrane permeability， allowing for better oral bioavailability。 These factors are crucial for determining whether a compound can progress from preclinical to clinical development。

Future research directions may include exploring derivatives of this compound that exhibit enhanced potency or selectivity against specific targets。 For example， modifications at the cyclohexane ring or variations in the tetrazole substituent could lead to novel analogs with improved pharmacological profiles。 Furthermore， investigating the compound's mechanism of action would provide valuable insights into its potential therapeutic utility。

In conclusion， 4， 4-difluoro-l-(lH-l， 2， 3， 4-tetrazol-l， 5-yI)-cycIohexylllethanarnine (CAS No. 2228737_07_01) represents a promising candidate for further exploration in medicinal chemistry。 Its unique structural features、 potential applications、 and synthetic feasibility make it an attractive molecule for drug discovery efforts。 As research continues to uncover new therapeutic targets and develop innovative chemical scaffolds， compounds like this one will play an increasingly important role in addressing unmet medical needs。